Cas no 14679-57-3 (b-D-Glucopyranose,1,2,3,4,6-pentabenzoate)

• Product Name: b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
• CAS No: 14679-57-3
• MF: C₄₁H₃₂O₁₁
• MW: 700.686192512512
• CID: 120581
• PubChem ID: 11767681
• Update Time: 2025-04-18

b-D-Glucopyranose,1,2,3,4,6-pentabenzoate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
• 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOPYRANOSE
• Β-D-GLUCOPYRANOSE PENTABENZOATE
• 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOSE
• beta.-D-Glucopyranose, pentabenzoate
• beta-D-Glucose-pentabenzoat
• BETA-D-GLUCOSE-PENTABENZOATE
• .beta.-D-Glucopyranose, pentabenzoate
• (2S,3R,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
• [(2R,3R,4S,5R,6S)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
• F18402
• B-D-GLUCOPYRANOSE, 1,2,3,4,6-PENTABENZOATE
• (2S,3R,4S,5R,6R)-6-(benzoyloxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
• 14679-57-3
• SCHEMBL17633988
• CHEMBL442908
• beta-D-Glucopyranose, 1,2,3,4,6-pentabenzoate

• Inchi： 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35-,41+/m1/s1
• InChI Key： JJNMLNFZFGSWQR-WJZQQGDTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 700.19446
• Monoisotopic Mass: 700.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 16
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 141A^2

Experimental Properties

• PSA: 140.73
• LogP: 6.10210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives